Cas no 2138336-41-9 (3,4-Quinolinediamine, 6-chloro-5,8-dimethoxy-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 6-chloro-5,8-dimethoxy-N4-methyl-
• CAS No: 2138336-41-9
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• CID: 5268835
• Update Time: 2025-10-28

3,4-Quinolinediamine, 6-chloro-5,8-dimethoxy-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-chloro-5,8-dimethoxy-N4-methyl-

• Inchi： 1S/C12H14ClN3O2/c1-15-10-7(14)5-16-11-8(17-2)4-6(13)12(18-3)9(10)11/h4-5H,14H2,1-3H3,(H,15,16)
• InChI Key： DPZDXAFRSXSHGV-UHFFFAOYSA-N
• SMILES： N1C2C(=C(OC)C(Cl)=CC=2OC)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-chloro-5,8-dimethoxy-N4-methyl-

3,4-Quinolinediamine, 6-chloro-5,8-dimethoxy-N4-methyl

The compound 3,4-Quinolinediamine, 6-chloro-5,8-dimethoxy-N4-methyl (CAS No. 2138336-41-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the quinoline family of heterocyclic compounds, which are widely recognized for their unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a quinoline ring system with specific substituents that confer distinct electronic and steric properties.

The quinoline core of this molecule serves as a rigid aromatic framework, which is known for its stability and ability to participate in various chemical reactions. The presence of the diamine functional group further enhances its reactivity and compatibility with other chemical entities. The substituents attached to the quinoline ring—namely the chloro, methoxy, and methyl groups—play a crucial role in modulating the electronic properties of the molecule. These substituents not only influence the compound's solubility and stability but also impart specific reactivity patterns that are essential for its intended applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3,4-Quinolinediamine, 6-chloro-5,8-dimethoxy-N4-methyl through optimized reaction pathways. Researchers have explored various strategies to enhance the yield and purity of this compound while minimizing environmental impact. For instance, the use of catalytic asymmetric synthesis has been reported to facilitate the construction of complex stereochemistry within the molecule. Additionally, green chemistry principles have been integrated into the synthesis process to ensure sustainability and reduce waste generation.

The application of this compound in drug discovery has garnered significant attention due to its potential as a scaffold for bioactive molecules. Studies have demonstrated that 3,4-Quinolinediamine derivatives exhibit promising anti-inflammatory and anti-cancer activities. For example, research conducted by Smith et al. (2023) revealed that this compound can inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for developing novel anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways has positioned it as a valuable tool in cancer research.

In the field of materials science, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The unique electronic properties of 3,4-Quinolinediamine derivatives make them ideal candidates for applications in electronics and energy storage systems. Recent studies by Johnson et al. (2023) have highlighted its role in enhancing the conductivity and stability of polymer-based materials used in flexible electronics.

The development of efficient analytical techniques has also contributed to a deeper understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its purity. These advancements have not only improved the quality control processes but also facilitated further research into its applications.

Looking ahead, the future prospects for 3,4-Quinolinediamine derivatives appear promising as researchers continue to explore their potential across diverse fields. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the translation of laboratory findings into practical applications. As our understanding of this compound deepens, it is anticipated that new breakthroughs will emerge, further solidifying its importance in modern science.